Cas no 1797965-23-1 (5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide)

• Product Name: 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide
• CAS No: 1797965-23-1
• MF: C₁₄H₉BrClN₅O
• MW: 378.611160039902
• CID: 5373521
• Update Time: 2025-06-08

5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-(6-pyrazol-1-ylpyrimidin-4-yl)benzamide
• 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide

• Inchi： 1S/C14H9BrClN5O/c15-9-2-3-11(16)10(6-9)14(22)20-12-7-13(18-8-17-12)21-5-1-4-19-21/h1-8H,(H,17,18,20,22)
• InChI Key： NWSCGMRQJCMCLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C=CC=N2)=NC=N1)(=O)C1=CC(Br)=CC=C1Cl

Additional information on 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide

Introduction to 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide (CAS No. 1797965-23-1)

5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide, a compound with the CAS number 1797965-23-1, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly its 5-bromo and 2-chloro substituents, as well as the presence of a N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl] moiety, contribute to its unique chemical properties and biological activities.

The benzamide core of this compound is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. The pyrazole and pyrimidine rings further enhance the molecule's complexity and potential for interaction with biological targets. Recent studies have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents, particularly in the context of addressing complex diseases.

In the realm of drug discovery, the incorporation of halogen atoms like bromine and chlorine is strategically significant. These substituents not only influence the electronic properties of the molecule but also enhance its binding affinity to biological targets. The 5-bromo and 2-chloro groups in 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide are particularly noteworthy, as they have been shown to improve metabolic stability and oral bioavailability, key factors in drug development.

The pyrazole ring, a five-membered heterocycle with nitrogen atoms, is known for its ability to form stable complexes with biological targets. In this compound, the pyrazole ring is linked to a pyrimidine ring through a benzamide bridge, creating a scaffold that can interact with multiple binding sites on proteins. This dual interaction capability makes 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide a promising candidate for further investigation in medicinal chemistry.

Recent research has demonstrated that compounds with similar structural motifs exhibit potent activity against various diseases, including cancer and inflammatory disorders. The presence of both pyrazole and pyrimidine rings in 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide suggests that it may possess multiple biological activities. For instance, studies have shown that pyrazole derivatives can inhibit enzymes involved in cancer cell proliferation, while pyrimidine-based compounds have been explored for their anti-inflammatory properties.

The benzamide moiety in this compound is particularly interesting from a pharmacological perspective. Benzamides are known to interact with various biological targets, including receptors and enzymes. The specific arrangement of atoms in 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]benzamide allows for precise tuning of its interactions with these targets, making it a versatile tool for drug discovery.

In conclusion, 5-bromo-2-chloro-N-[6-(1H-pyrazol-1-yllpyrimidin4yI]benzamide represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.